1-((1R,5S)-3-(methylthio)-8-azabicyclo[3.2.1]octan-8-yl)-2-(1H-pyrrol-1-yl)ethanone

• IUPAC Name: 1-(3-methylsulfanyl-8-azabicyclo[3.2.1]octan-8-yl)-2-pyrrol-1-ylethanone
• InChI: InChI=1S/C14H20N2OS/c1-18-13-8-11-4-5-12(9-13)16(11)14(17)10-15-6-2-3-7-15/h2-3,6-7,11-13H,4-5,8-10H2,1H3
• InChI Key: WKQDOMCDUZFGLH-UHFFFAOYSA-N
• Canonical SMILES: CSC1CC2CCC(C1)N2C(=O)CN3C=CC=C3
• Molecular Formula: C14H20N2OS
• Molecular Weight: 264.39 g/mol

Description

1-((1R,5S)-3-(methylthio)-8-azabicyclo[3.2.1]octan-8-yl)-2-(1H-pyrrol-1-yl)ethanone is a useful research compound. Its molecular formula is C14H20N2OS and its molecular weight is 264.39. The purity is usually 95%.
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Scientific Research Applications

Stereochemistry and Synthesis

Research has explored the stereochemical aspects and synthesis routes of compounds structurally related to 1-((1R,5S)-3-(methylthio)-8-azabicyclo[3.2.1]octan-8-yl)-2-(1H-pyrrol-1-yl)ethanone. For example, Chen et al. (2010) describe the stereoselective synthesis of an active metabolite of a potent PI3 kinase inhibitor, highlighting the importance of stereochemistry in pharmaceutical synthesis (Chen et al., 2010). Martens and Lübben (1991) focused on the enantiomeric synthesis of bicyclic pyrrolidine derivatives, emphasizing their use in asymmetric syntheses (Martens & Lübben, 1991).

Reaction Mechanisms and Derivatives

The study of reaction mechanisms and derivatives of related compounds is also a significant area of research. Attaby et al. (2006) investigated the synthesis, reactions, and antiviral activity of certain pyrazolo[3,4-b]pyridin derivatives, showcasing the compound's potential in medicinal chemistry (Attaby et al., 2006). Similarly, Shimo et al. (1987) examined the photoadducts of certain pyrones with chloroethylenes, contributing to the understanding of photochemical reactions in organic chemistry (Shimo et al., 1987).

Structural and Functional Analysis

Studies like that by Yang et al. (2008), focusing on the structural aspects of related compounds such as tropanes, shed light on the molecular configurations important for the biological activity of these molecules (Yang et al., 2008). Singh et al. (2007) explored the efficient synthesis of diazabicyclo[3.2.1]octane derivatives, demonstrating the versatility of these compounds in receptor affinity studies (Singh et al., 2007).